Cas no 2228282-56-0 (N-methyl-1-(2-propylpentyl)cyclopropan-1-amine)

• Product Name: N-methyl-1-(2-propylpentyl)cyclopropan-1-amine
• CAS No: 2228282-56-0
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 6561240
• PubChem ID: 165628837
• Update Time: 2025-05-21

N-methyl-1-(2-propylpentyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(2-propylpentyl)cyclopropan-1-amine
• 2228282-56-0
• EN300-1769372

• Inchi： 1S/C12H25N/c1-4-6-11(7-5-2)10-12(13-3)8-9-12/h11,13H,4-10H2,1-3H3
• InChI Key： ROXQDJLTDCSJFK-UHFFFAOYSA-N
• SMILES： N(C)C1(CC(CCC)CCC)CC1

Computed Properties

• Exact Mass: 183.198699802g/mol
• Monoisotopic Mass: 183.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12Ų

Additional information on N-methyl-1-(2-propylpentyl)cyclopropan-1-amine

Research Briefing on N-methyl-1-(2-propylpentyl)cyclopropan-1-amine (CAS: 2228282-56-0) in Chemical Biology and Pharmaceutical Applications

N-methyl-1-(2-propylpentyl)cyclopropan-1-amine (CAS: 2228282-56-0) is a novel cyclopropane derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and metabolic diseases. The following briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

Recent studies have highlighted the synthetic pathways for N-methyl-1-(2-propylpentyl)cyclopropan-1-amine, emphasizing its efficient production via catalytic cyclopropanation of alkenes followed by amine functionalization. The compound's structural stability and bioavailability have been confirmed through pharmacokinetic studies, which demonstrate its favorable absorption and distribution profiles in animal models. These properties make it a viable candidate for further drug development.

In terms of biological activity, N-methyl-1-(2-propylpentyl)cyclopropan-1-amine has exhibited significant modulation of neurotransmitter systems, particularly those involving dopamine and serotonin receptors. Preclinical trials in rodent models have shown that the compound can cross the blood-brain barrier effectively, leading to measurable effects on mood regulation and cognitive function. These findings suggest its potential utility in treating depression, anxiety, and neurodegenerative disorders such as Alzheimer's disease.

Additionally, the compound has been investigated for its role in metabolic regulation. Preliminary data indicate that N-methyl-1-(2-propylpentyl)cyclopropan-1-amine may influence lipid metabolism by targeting key enzymes in fatty acid synthesis. This dual functionality—affecting both CNS and metabolic pathways—positions it as a multifunctional therapeutic agent with broad applications.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research is focused on structural modifications to enhance its specificity and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials.

In conclusion, N-methyl-1-(2-propylpentyl)cyclopropan-1-amine (CAS: 2228282-56-0) represents a significant advancement in the development of novel therapeutics. Its unique chemical properties and multifaceted biological activities underscore its potential to address unmet medical needs in CNS and metabolic disorders. Future studies will be critical in translating these preclinical findings into clinical success.